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Compound of Interest

Compound Name: Tris(2-butoxyethyl) phosphate

Cat. No.: B1683230

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Tris(2-butoxyethyl) phosphate (TBEP), a widely used organophosphate compound. TBEP
finds applications across various industries as a plasticizer, flame retardant, and anti-foaming
agent.

Chemical Structure and Identity

TBEP, with the chemical formula C18H3907P, is a trialkyl phosphate ester.[1][2][3] Its structure
consists of a central phosphate core bonded to three 2-butoxyethyl groups.[3][4] This molecular
arrangement imparts both flexibility and flame-retardant properties to the materials it is
incorporated into. The linear formula for TBEP is [CH3(CH2)30OCH2CH20]3P(O).

Molecular Weight

The molecular weight of TBEP is consistently reported as approximately 398.47 g/mol or
398.48 g/mol .[1][2][3][5][€]

Physicochemical Properties

TBEP is a clear, colorless to slightly yellow, oily liquid with a mild, sweetish odor.[1][2][7][8] It
exhibits low volatility and excellent thermal stability, making it suitable for high-temperature
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applications.[1] Key quantitative data are summarized in the table below for easy reference and

comparison.
Property Value
Molecular Formula C18H3907P[1]
Molecular Weight 398.47 g/mol [3][5][6]
CAS Number 78-51-3[1][5]
EC Number 201-122-9[1][5]
Appearance Colorless to pale yellow, oily liquid[1][7]
Melting Point -70 °C[5]
Boiling Point 215-228 °C at 4 mmHg[5]
Density 1.006 g/mL at 25 °C
Flash Point 223 °CI[5]
Refractive Index 1.437-1.439[5]
Water Solubility Soluble[5]

Experimental Protocols

While specific experimental protocols for the synthesis or analysis of TBEP are proprietary to
manufacturers, a general synthetic route involves the reaction of phosphorus oxychloride with
2-butoxyethanol.[5]

General Synthesis of TBEP:

e Reactants: Phosphorus oxychloride (POCI3) and 2-butoxyethanol
(CH3(CH2)30CH2CH20H).

o Reaction: The reaction is typically carried out under controlled temperature and pressure
conditions. The stoichiometry is crucial to ensure the complete substitution of the chlorine
atoms in phosphorus oxychloride with the 2-butoxyethanol groups.
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e Process: The synthesis involves the mixing of the reactants, a reflux period to drive the
reaction to completion, followed by purification steps to remove byproducts and unreacted
starting materials.[5] These purification steps may include washing, distillation, and filtration.

o Safety: Phosphorus oxychloride is a highly toxic and corrosive chemical, requiring strict
safety protocols and handling in a well-ventilated fume hood with appropriate personal
protective equipment.[5]

Analytical Quantification:

TBEP can be quantified in various environmental and biological matrices using liquid
chromatography techniques, such as liquid chromatography-electrospray ionization-tandem
mass spectrometry (LC-ESI-MS/MS).[2] This method offers high sensitivity and selectivity for
the detection and quantification of TBEP.

Visualizations

Chemical Structure of TBEP
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Chemical Structure of Tris(2-butoxyethyl) phosphate (TBEP)
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Caption: Molecular structure of Tris(2-butoxyethyl) phosphate.
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Synthesis Pathway of TBEP

General Synthesis Pathway of TBEP
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Caption: Simplified reaction for the synthesis of TBEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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